Cas no 13881-91-9 (Aminomethanesulfonic acid)

• Product Name: Aminomethanesulfonic acid
• CAS No: 13881-91-9
• MF: CH₅NO₃S
• MW: 111.120299100876
• MDL: MFCD00008124
• CID: 49529
• PubChem ID: 83791
• Update Time: 2025-07-31

Aminomethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Aminomethanesulfonic acid
• Aminomethanesulphonic acid
• Aminomethylsulphonic acid
• Aminomethanesulfonic
• AMinoMethanesulfonic acid 50GR
• amino-methanesulfonicaci
• Aminomethanesulfoniccid
• aminomethylenesulfonic acid
• AMINOMETHYLSULFONIC ACID
• Methanesulfonic acid,amino
• Methanesulfonicacid, amino- (6CI,7CI,8CI,9CI)
• (Aminomethyl)sulfonic acid
• NSC 209983
• Methanesulfonic acid, amino-
• Aminomethanesulfonic acid,97%
• AMinoMethanesulfonic acid, 97% 50GR
• Methanesulfonic acid, 1-amino-
• FT-0622294
• Sodium aminomethanesulphonate
• Q27285722
• UNII-OLA224Z482
• aminomethanesulfonicacid
• azanylmethanesulfonic acid
• NSC39851
• 6939-85-1
• SCHEMBL151552
• UNII-JQ5RQ6235B
• AMY8974
• MFCD00008124
• EINECS 237-649-6
• AC-9853
• NCGC00096578-01
• NCGC00013463-02
• SCHEMBL1479882
• CCG-37664
• NS00024491
• 13881-91-9
• NCIStruc1_001902
• NSC209983
• F0001-0476
• JQ5RQ6235B
• NCI60_003721
• AI3-62913
• L2L
• NCI39851
• EN300-101762
• NCGC00013463
• AS-12994
• NSC-39851
• NCIStruc2_000162
• A807447
• CHEMBL1741886
• EINECS 230-076-2
• CS-W016624
• Aminomethanesulfonic acid, 97%
• NSC 39851
• A0852
• NSC-209983
• E75772
• OLA224Z482
• J-007180
• DTXSID2065670
• AKOS006223914
• SY049304
• DB-042447
• 1-Aminomethanesulfonic Acid; (Aminomethyl)sulfonic Acid; Aminomethanesulfonic Acid; NSC 209983;
• DTXCID4034499
• Methanesulfonic acid, amino
• STL373553
• Methanesulfonic acid, 1amino
• BBL027684

• MDL： MFCD00008124
• Inchi： 1S/CH5NO3S/c2-1-6(3,4)5/h1-2H2,(H,3,4,5)
• InChI Key： OBESRABRARNZJB-UHFFFAOYSA-N
• SMILES： S(CN)(=O)(=O)O
• BRN： 1811756

Computed Properties

• Exact Mass: 110.99900
• Monoisotopic Mass: 110.999014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4

Experimental Properties

• Color/Form: White powder
• Density: 1.339 (estimate)
• Melting Point: 184 °C (dec.) (lit.)
• Refractive Index: 1.5130 (estimate)
• PH: 3.2 (17g/l, H2O, 17℃)
• Solubility: 17g/l
• Water Partition Coefficient: Soluble in water. (17 g/L) at 17°C
• PSA: 88.77000
• LogP: 0.57150
• Solubility: It is slightly soluble in water, methanol and ethanol, and soluble in alkaline solution.

Aminomethanesulfonic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-Safety
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt